(4-(2-Hydroxy-2-methylpropyl)piperazine-1-yl)phenylmethanone

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: [4-(2-hydroxy-2-methylpropyl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C15H22N2O2/c1-15(2,19)12-16-8-10-17(11-9-16)14(18)13-6-4-3-5-7-13/h3-7,19H,8-12H2,1-2H3
• InChI Key: RXLYJLYUXYZPJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCN(CC1)C(=O)C2=CC=CC=C2)O

Description

(4-(2-Hydroxy-2-methylpropyl)piperazine-1-yl)phenylmethanone is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

500 mg (2.63 mmol) 1-benzoylpiperazine and 1.10 g (7.96 mmol, 3.0 eq.) potassium carbonate were suspended to 20 ml acetonitrile at room temperature. After adding 570 mg (7.90 mmol, 3.0 eq.) isobutylene oxide, it was heated at reflux and stirred overnight. After cooling to room temperature and adding 30 ml purified water, it was extracted twice with 30 ml ethylacetate. After collecting organic layer and drying with anhydrous magnesium sulfate, it was concentrated with decompression. The obtained residue was purified by chromatography using silicagel (mobile phase: dichloromethane/methanol=20:1) and 276 mg (40%) target compound as light-yellow solid was yielded.